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Compound of Interest

Compound Name: Dimethyl methylphosphonate

Cat. No.: B041451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermochemical

data for Dimethyl methylphosphonate (DMMP). The information is presented in a clear and

concise format, with a focus on quantitative data, detailed experimental protocols, and visual

representations of the relationships between key thermochemical properties. This document is

intended to serve as a valuable resource for researchers and professionals working with this

compound.

Quantitative Thermochemical Data
The following tables summarize the key thermochemical properties of Dimethyl
methylphosphonate that have been experimentally determined and reported in the scientific

literature.

Table 1: Enthalpy and Heat Capacity Data for Dimethyl Methylphosphonate
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Property Value Units Method

Standard Enthalpy of

Formation (Liquid,

298.15 K)

-761.9 ± 3.8 kJ/mol
Combustion

Calorimetry

Standard Enthalpy of

Vaporization (298.15

K)

52.8 kJ/mol Not Specified

Molar Heat Capacity

(Liquid, 298.15 K to

350.32 K)

See Table 3 J/(mol·K)
Adiabatic

Calorimetry[1]

Table 2: Vapor Pressure of Dimethyl Methylphosphonate

Temperature (K) Vapor Pressure (Pa) Method

293.15 108 Static Method

358.2 Not Specified Static Method[2]

453.5 Not Specified Static Method[2]

Table 3: Molar Heat Capacity of Liquid Dimethyl Methylphosphonate at Various

Temperatures[1]

Temperature (K) Molar Heat Capacity (J/(mol·K))

298.15 193.4

310.00 198.5

320.00 203.0

330.00 207.6

340.00 212.3

350.32 217.2
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Experimental Protocols
Detailed methodologies for the key experiments used to determine the thermochemical data of

Dimethyl methylphosphonate are outlined below.

Determination of Enthalpy of Combustion using Bomb
Calorimetry
The standard enthalpy of formation of liquid DMMP is determined from its standard enthalpy of

combustion, which is measured using a static bomb calorimeter.

Experimental Workflow:

Sample Preparation Combustion Measurement & Calculation

DMMP Sample Pelletize Sample Weigh Pellet Place in Bomb Pressurize with O2 Ignite Sample Measure Temp. Rise Calculate Heat Released (q) Calculate Enthalpy of Combustion Calculate Enthalpy of Formation

Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of formation of DMMP.

Methodology:

Sample Preparation: A sample of high-purity liquid DMMP is encapsulated in a gelatin

capsule or placed in a platinum crucible. The mass of the sample is accurately determined.

Bomb Assembly: The sample is placed in the bomb calorimeter. A fuse wire is positioned to

ensure ignition.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30

atm.

Calorimeter Setup: The bomb is placed in a calorimeter bucket containing a known mass of

water. The entire assembly is placed within an adiabatic jacket to minimize heat exchange

with the surroundings.
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Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water in the calorimeter is monitored and recorded at

regular intervals until a constant temperature is reached.

Calculation: The heat released during combustion is calculated from the temperature rise

and the heat capacity of the calorimeter system (determined by calibrating with a substance

of known heat of combustion, such as benzoic acid). The standard enthalpy of combustion is

then calculated per mole of DMMP. Finally, the standard enthalpy of formation is calculated

using Hess's Law, from the balanced chemical equation for the combustion of DMMP.

Determination of Heat Capacity using Adiabatic
Calorimetry
The molar heat capacity of liquid DMMP is measured using a precision adiabatic calorimeter

over a range of temperatures.

Experimental Workflow:

Calorimeter Setup
Measurement Cycle

Data Analysis

DMMP Sample Load into Calorimeter Seal and Evacuate Thermal Equilibration
Input Electrical Energy Measure Temp. Increase

Repeat at next Temp.

Calculate Heat Capacity Plot Cp vs. Temp.

Click to download full resolution via product page

Caption: Workflow for determining the heat capacity of liquid DMMP.

Methodology:
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Sample Preparation: A known mass of purified liquid DMMP is introduced into the sample

vessel of the adiabatic calorimeter.

Calorimeter Assembly: The sample vessel is placed within an adiabatic shield, and the

assembly is evacuated to high vacuum to minimize heat loss.

Thermal Equilibration: The sample and calorimeter are brought to the desired starting

temperature and allowed to reach thermal equilibrium.

Energy Input: A precisely measured amount of electrical energy is supplied to the sample

through a heater, causing a small, controlled increase in temperature (typically 1-2 K).

Temperature Measurement: The resulting temperature rise of the sample is accurately

measured using a calibrated thermometer.

Calculation: The heat capacity of the sample at the mean temperature of the interval is

calculated by dividing the input energy by the measured temperature rise, after accounting

for the heat capacity of the sample vessel (determined in separate calibration experiments).

Temperature Stepping: This process of energy input and temperature measurement is

repeated in a stepwise manner across the desired temperature range to obtain a series of

heat capacity values.[1]

Determination of Vapor Pressure using the Static
Method
The vapor pressure of liquid DMMP is measured as a function of temperature using a static

apparatus.[2]

Experimental Workflow:
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Sample Preparation
Measurement

Data Analysis

DMMP Sample Degas Sample Place in Thermostat Establish Equilibrium
Measure Pressure

Vary Temperature

Plot ln(P) vs. 1/T Fit to Clausius-Clapeyron Calculate Enthalpy of Vaporization

Click to download full resolution via product page

Caption: Workflow for determining the vapor pressure of DMMP.

Methodology:

Sample Preparation: A sample of pure DMMP is placed in a thermostatted vessel connected

to a pressure-measuring device. The sample is thoroughly degassed to remove any

dissolved air.

Equilibrium Establishment: The vessel is maintained at a constant temperature, and the

system is allowed to reach equilibrium, where the rate of evaporation equals the rate of

condensation.

Pressure Measurement: The pressure of the vapor in equilibrium with the liquid is measured

using a high-precision pressure transducer.

Temperature Variation: The temperature of the thermostat is changed, and the system is

allowed to reach a new equilibrium. The vapor pressure is then measured at the new

temperature. This process is repeated over the desired temperature range.[2]

Data Analysis: The natural logarithm of the vapor pressure (ln P) is plotted against the

reciprocal of the absolute temperature (1/T). The enthalpy of vaporization can be determined

from the slope of this plot according to the Clausius-Clapeyron equation.
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Interrelation of Thermochemical Properties
The thermochemical properties of a compound are interconnected. The following diagram

illustrates the logical relationships between the key properties discussed in this guide.

Enthalpy of Combustion
(Experimental)

Enthalpy of Formation
(Liquid)

Hess's Law

Enthalpy of Formation
(Gas)

Enthalpy of Vaporization
(from Vapor Pressure)

Heat Capacity
(Experimental)

Thermodynamic Functions
(Enthalpy, Entropy, Gibbs Energy

as a function of Temperature)

Integration

Vapor Pressure
(Experimental)

Clausius-Clapeyron Eq.

Click to download full resolution via product page

Caption: Relationship between key thermochemical properties of DMMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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